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Compound of Interest

Compound Name: Lead(II) sulfate

Cat. No.: B103706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Extreme Hazard
Lead(II) sulfate and other lead compounds are highly toxic. Inhalation or ingestion of lead can

cause severe, irreversible neurological damage, reproductive harm, and damage to multiple

organ systems. The use of lead in ceramic glazes intended for food contact is heavily regulated

and widely discouraged in favor of safer alternatives. These notes are provided for research

and informational purposes only and are not an endorsement of the use of lead-based glazes.

All handling and experimental procedures involving lead compounds must be conducted in a

properly ventilated fume hood with appropriate personal protective equipment (PPE), including

respiratory protection, gloves, and lab coat. Adherence to all institutional and governmental

safety regulations is mandatory.

Introduction
Lead(II) sulfate (PbSO₄) has been used historically as a component in ceramic glazes,

primarily as a fluxing agent in low-temperature earthenware formulations. Its primary function is

to lower the melting point of the silica in the glaze, resulting in a smooth, glossy surface at firing

temperatures typically between Cone 08 and Cone 04 (approximately 955°C to 1077°C or

1751°F to 1971°F). Despite its desirable aesthetic properties, the significant health risks

associated with lead have led to a substantial decline in its use in modern ceramics, especially

for functional ware.
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These application notes provide a detailed overview of the properties of lead(II) sulfate
relevant to ceramic applications, a representative experimental protocol for the preparation of a

low-fire lead-containing glaze, and standardized methods for evaluating lead leaching. The

significant toxicological pathways of lead are also outlined.

Data Presentation: Properties of Lead(II) Sulfate
The following tables summarize the key physical and chemical properties of lead(II) sulfate.

Property Value

Chemical Formula PbSO₄

Molar Mass 303.26 g/mol

Appearance White crystalline solid

Density 6.29 g/cm³

Melting Point
1087 °C (1989 °F; 1360 K) - Decomposes

above this temperature.[1][2]

Crystal Structure Orthorhombic

Table 1: Physical Properties of Lead(II) Sulfate.

Property Value

Solubility in Water 0.00425 g/100 mL at 25 °C.[1]

Solubility in Other Solvents

Insoluble in alcohol. Soluble in concentrated

nitric acid, hydrochloric acid, and sulfuric acid

(forming acidic salts or complex compounds).

Soluble in concentrated alkali solutions (forming

tetrahydroxidoplumbate(II) complexes).[1]

Soluble in ammonium acetate.

Occupational Exposure Limits (OSHA PEL for

lead, 8-hour TWA)
50 µg/m³ of air.[3][4][5]
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Table 2: Chemical and Safety Properties of Lead(II) Sulfate.

Experimental Protocols
Preparation of a Representative Low-Fire Lead-
Containing Glaze (Cone 06)
This protocol is adapted from historical low-fire glaze formulations and theoretically substitutes

lead(II) sulfate as the primary lead source for research purposes. This glaze is NOT food safe.

Materials:

Lead(II) Sulfate (PbSO₄)

Kaolin (EPK)

Flint (Silica, SiO₂)

Feldspar (Potash)

Bentonite (optional, for suspension)

Distilled Water

Bisque-fired ceramic test tiles (earthenware)

Equipment:

Digital scale (accurate to 0.01 g)

Fume hood

Ball mill or mortar and pestle

80-mesh sieve

Glaze dipping tongs

Electric kiln with pyrometer and Orton cones
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Procedure:

Glaze Formulation: In a fume hood, carefully weigh the following dry ingredients for a 100g

batch:

Lead(II) Sulfate: 60g

Kaolin (EPK): 10g

Flint (Silica): 25g

Feldspar (Potash): 5g

Optional: Bentonite: 2g (to aid suspension)

Mixing:

Dry mix the ingredients thoroughly.

For optimal homogeneity, process the dry mix in a ball mill for at least one hour.

Alternatively, grind the mixture using a mortar and pestle.

Place the dry, mixed ingredients into a container. Slowly add approximately 100 mL of

distilled water while stirring to create a slurry.

Allow the mixture to slake (sit) for several hours to ensure all particles are fully wetted.

Sieving and Consistency Adjustment:

Pass the glaze slurry through an 80-mesh sieve to remove any large particles and ensure

a smooth consistency. This may need to be done two to three times.

Adjust the specific gravity of the glaze by adding small amounts of distilled water until it

has the consistency of heavy cream.

Application:
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Using dipping tongs, fully immerse a bisque-fired test tile into the glaze slurry for 3-5

seconds.

Remove the tile and allow the excess glaze to drip off.

Clean any glaze from the bottom of the tile to prevent it from sticking to the kiln shelf.

Firing:

Place the glazed tiles in an electric kiln, ensuring they are not touching.

Place Orton cones for Cone 06, 07, and 05 to monitor the firing.

Fire the kiln to Cone 06 (approximately 999°C or 1830°F) following a standard slow firing

schedule for glazes.

Allow the kiln to cool completely before opening.

Protocol for Lead Leaching from a Fired Glaze Surface
This protocol is based on the principles of the U.S. EPA and FDA methods for determining

leachable lead from ceramic surfaces.

Materials:

4% (v/v) Acetic Acid Solution

Fired lead-glazed ceramic test piece

Deionized water

Laboratory detergent

Equipment:

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS)

Calibrated laboratory glassware
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Procedure:

Sample Preparation:

Wash the fired ceramic piece with a laboratory detergent solution, then rinse thoroughly

with deionized water and allow it to air dry.

Leaching:

Fill the ceramic vessel or place the test tile in a container filled with a 4% (v/v) acetic acid

solution at room temperature (approximately 22°C). Ensure the glazed surface is

completely submerged.

Cover the vessel or container to prevent evaporation.

Let the sample stand for 24 hours.

Analysis:

After 24 hours, decant the acetic acid solution into a clean container.

Determine the concentration of lead in the acetic acid solution using ICP-MS or AAS,

following the instrument manufacturer's instructions.

Prepare a calibration curve using standard lead solutions to quantify the lead

concentration in the sample.

Data Reporting:

Report the results in micrograms of lead per milliliter of leaching solution (µg/mL) or parts

per million (ppm).

Visualizations
Experimental Workflow
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Glaze Preparation Application & Firing Leaching & Analysis

Weigh Dry Ingredients
(PbSO4, Kaolin, Flint, Feldspar) Dry Mix / Ball Mill Create Slurry

with Distilled Water Sieve (80-mesh) Apply Glaze to
Bisque Tile Dry Glazed Tile Fire to Cone 06 Cool Kiln Leach with 4% Acetic Acid

(24 hours)
Analyze Leachate
(ICP-MS / AAS) Report Pb Concentration

Click to download full resolution via product page

Workflow for preparing and testing a lead-containing ceramic glaze.

Simplified Signaling Pathway of Lead Neurotoxicity
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Simplified pathway of lead's neurotoxic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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